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Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15130384

An In-depth Technical Guide to 1-Dehydroxy-23-
deoxojessic Acid

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals

Introduction: 1-Dehydroxy-23-deoxojessic acid is a cycloartane-type triterpene that has been
isolated from the medicinal plant Combretum quadrangulare. This document provides a
detailed overview of its known physical, chemical, and biological properties, with a focus on its
cytotoxic activity. The information presented herein is intended to serve as a valuable resource
for researchers and professionals engaged in the fields of natural product chemistry,
pharmacology, and drug development.

Physical and Chemical Properties

While specific experimental data for some physical properties of 1-Dehydroxy-23-deoxojessic
acid, such as melting point and boiling point, are not readily available in the published
literature, a compilation of its known and predicted properties is presented below.
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Property Value Source
Molecular Formula C31H5003 [1112]
Molecular Weight 470.74 g/mol [2]

CAS Number 149252-87-9 [21[3]

Inferred from isolation
Appearance White amorphous powder descriptions of related

compounds.

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Commercial supplier data.
Acetate, DMSO, Acetone.

Recommended storage at 2-

8°C in a closed container, ) )
Storage ) Commercial supplier data.

protected from light and

moisture.

Spectroscopic Data

The structure of 1-Dehydroxy-23-deoxojessic acid was elucidated primarily through
spectroscopic methods. The following data is based on the original characterization by
Banskota et al. (1998).

Note: The detailed *H and 3C NMR chemical shifts are not explicitly provided in the initial short
communication. The structural confirmation was based on comparison with known related
compounds and 2D NMR techniques (HMQC, HMBC).
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Spectroscopic Technique Key Observations

Presence of signals corresponding to a

cycloartane skeleton, including characteristic

1H NMR _ .
upfield signals for the cyclopropane methylene
protons.
Carbon signals consistent with a 31-carbon

13C NMR triterpenoid structure, including a carboxylic acid

carbon.

High-resolution mass spectrometry would

Mass Spectrometry (MS
P y (MS) confirm the molecular formula C31Hs00s3.

Biological Activity

The primary reported biological activity of 1-Dehydroxy-23-deoxojessic acid is its cytotoxicity

against cancer cell lines.

Activity Cell Line ECso Source

o Murine colon 26-L5
Cytotoxicity ] 62.38 uM MedChemExpress
carcinoma cells

Experimental Protocols
Isolation of 1-Dehydroxy-23-deoxojessic Acid

The following is a generalized workflow for the isolation of 1-Dehydroxy-23-deoxojessic acid
from Combretum quadrangulare based on typical methods for isolating triterpenoids from this
plant.
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Isolation Workflow for 1-Dehydroxy-23-deoxojessic Acid

Dried leaves of Combretum quadrangulare

'

Extraction with Methanol (MeOH)

:

Solvent Partitioning
(e.g., with n-hexane, EtOAc, n-BuOH)

ioactive fraction

Ethyl Acetate (EtOAc) Fraction

'

Silica Gel Column Chromatography

:

Elution with solvent gradient
(e.g., n-hexane-EtOAc)

:

Repeated Column Chromatography
(Silica gel, Sephadex LH-20)

:

1-Dehydroxy-23-deoxojessic Acid
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Isolation Workflow Diagram
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Methodology:

o Extraction: The dried and powdered leaves of Combretum quadrangulare are typically
extracted with methanol (MeOH) at room temperature.

» Solvent Partitioning: The resulting crude MeOH extract is then suspended in water and
partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate
(EtOACc), and n-butanol (n-BuOH). The cytotoxic activity is often concentrated in the EtOAc
fraction.

e Column Chromatography: The bioactive EtOAc fraction is subjected to repeated column

chromatography on silica gel.

o Gradient Elution: A solvent gradient, commonly a mixture of n-hexane and ethyl acetate of
increasing polarity, is used to separate the components of the fraction.

o Further Purification: Fractions containing the compound of interest are further purified using
additional chromatographic techniques, such as Sephadex LH-20 column chromatography,
to yield the pure 1-Dehydroxy-23-deoxojessic acid.

Cytotoxicity Assay

The cytotoxicity of 1-Dehydroxy-23-deoxojessic acid was evaluated against murine colon 26-
L5 carcinoma cells. A standard colorimetric assay, such as the MTT or MTS assay, is typically
employed.
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Cytotoxicity Assay Workflow

Seed murine colon 26-L5 cells
in 96-well plates

'

Incubate for 24 hours

'

Treat cells with varying concentrations of
1-Dehydroxy-23-deoxojessic Acid

:

Incubate for 48 hours

:

Add MTT or MTS reagent

:

Incubate for 1-4 hours

:

Measure absorbance at appropriate wavelength
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Cytotoxicity Assay Workflow

Methodology:
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o Cell Seeding: Murine colon 26-L5 carcinoma cells are seeded into 96-well microtiter plates at
an appropriate density and allowed to adhere for 24 hours.

o Compound Treatment: The cells are then treated with various concentrations of 1-
Dehydroxy-23-deoxojessic acid dissolved in a suitable solvent (e.g., DMSO) and diluted in
culture medium. A vehicle control (medium with DMSO) is also included.

 Incubation: The treated cells are incubated for a specified period, typically 48 hours.

o Cell Viability Assessment: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) or a similar reagent is added to each well. Viable cells with
active mitochondrial dehydrogenases will convert the MTT to a colored formazan product.

o Absorbance Measurement: After an incubation period of 1-4 hours, a solubilizing agent is
added to dissolve the formazan crystals, and the absorbance is measured using a microplate
reader at a specific wavelength (e.g., 570 nm for MTT).

o Data Analysis: The absorbance values are used to calculate the percentage of cell viability
relative to the vehicle control. The ECso value, the concentration of the compound that
causes 50% inhibition of cell growth, is then determined from the dose-response curve.

Postulated Signhaling Pathway

While the specific signaling pathway for 1-Dehydroxy-23-deoxojessic acid has not been
elucidated, many cytotoxic triterpenoids from Combretum species are known to induce
apoptosis. Some related cycloartane triterpenes from Combretum quadrangulare have been
shown to enhance the expression of Death Receptor 5 (DR5), suggesting an extrinsic
apoptosis pathway. The following diagram illustrates a plausible mechanism of action.
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Postulated Apoptotic Pathway
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Postulated Apoptotic Signaling Pathway

Description: It is hypothesized that 1-Dehydroxy-23-deoxojessic acid may upregulate the
expression of Death Receptor 5 (DR5) on the surface of cancer cells. This sensitization would
lead to enhanced signaling upon binding of the TRAIL (TNF-related apoptosis-inducing ligand)
ligand, resulting in the formation of the Death-Inducing Signaling Complex (DISC). The
formation of DISC leads to the activation of pro-caspase-8, which in turn activates the
executioner caspase-3, ultimately leading to the induction of apoptosis.

Conclusion
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1-Dehydroxy-23-deoxojessic acid is a cytotoxic cycloartane triterpene with potential for
further investigation as an anticancer agent. This guide has summarized its known physical and
chemical properties, detailed its isolation and cytotoxicity evaluation, and proposed a plausible
mechanism of action. Further research is warranted to fully elucidate its biological activities and
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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